Cas no 505088-49-3 (Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate
• CAS No: 505088-49-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 1037692
• PubChem ID: 777600
• Update Time: 2025-08-03

Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-pivaloylpiperidine-4-carboxylate
• Methyl 1-(2,2-diMethylpropanoyl)piperidine-4-carboxylate
• DTXSID40354635
• DB-360882
• 505088-49-3
• SCHEMBL12783346
• HMS1704D22
• F78389
• SR-01000316665
• Methyl1-pivaloylpiperidine-4-carboxylate
• AKOS000650884
• SR-01000316665-1
• BAS 03589757
• SB43354
• BS-24912
• STK040304
• Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate

• MDL： MFCD03576207
• Inchi： 1S/C12H21NO3/c1-12(2,3)11(15)13-7-5-9(6-8-13)10(14)16-4/h9H,5-8H2,1-4H3
• InChI Key： CNTNIDHTVUDBAW-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 330.2±35.0 °C at 760 mmHg
• Flash Point: 153.5±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate

Comprehensive Overview of Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate (CAS No. 505088-49-3)

Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate (CAS No. 505088-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a piperidine core and a 2,2-dimethylpropanoyl moiety, is widely utilized in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable intermediate in drug discovery, particularly for targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding.

The compound's CAS number 505088-49-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its methyl ester group enhances solubility, making it suitable for various formulation applications. Recent studies highlight its role in developing small-molecule inhibitors, aligning with the growing demand for precision therapeutics. As the pharmaceutical industry shifts toward personalized medicine, compounds like Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate are pivotal for designing next-generation drugs.

In addition to its pharmaceutical relevance, this compound is also investigated for its synthetic versatility. Chemists leverage its carboxylate functionality to create complex scaffolds, addressing challenges in heterocyclic chemistry. The rise of green chemistry has further spurred interest in optimizing its synthesis to minimize environmental impact. Questions like "How to synthesize Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate?" or "What are the applications of CAS 505088-49-3 in drug development?" are frequently searched, reflecting its scientific and industrial significance.

From a commercial perspective, Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate is available in high purity grades to meet Good Manufacturing Practice (GMP) standards. Suppliers emphasize its stability under controlled storage conditions, ensuring reliability for large-scale production. The compound's patent landscape is equally dynamic, with ongoing filings for novel derivatives and therapeutic uses. This aligns with the broader trend of intellectual property protection in the fine chemicals sector.

Looking ahead, the demand for CAS 505088-49-3 is expected to grow, driven by advancements in bioconjugation and prodrug technologies. Its compatibility with high-throughput screening platforms further positions it as a staple in drug discovery pipelines. For researchers and industry professionals, understanding its structure-activity relationships (SAR) remains a priority, as evidenced by peer-reviewed publications and conference presentations.

In summary, Methyl 1-(2,2-Dimethylpropanoyl)piperidine-4-carboxylate exemplifies the intersection of innovation and practical application in modern chemistry. Whether for academic inquiry or industrial R&D, its multifaceted utility continues to inspire cutting-edge solutions in life sciences and beyond.